1-Chloro-6-phenyldibenzofuran

• Molecular Formula: C18H11ClO
• Molecular Weight: 278.7 g/mol
• IUPAC Name: 1-chloro-6-phenyldibenzofuran
• InChI: InChI=1S/C18H11ClO/c19-15-10-5-11-16-17(15)14-9-4-8-13(18(14)20-16)12-6-2-1-3-7-12/h1-11H
• InChI Key: UBYYBQQLRRFNBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC3=C2OC4=C3C(=CC=C4)Cl

Description

1-Chloro-6-phenyldibenzofuran is a halogenated aromatic compound characterized by a dibenzofuran core structure substituted with a chlorine atom at the 1-position and a phenyl group at the 6-position. Dibenzofuran itself consists of two benzene rings fused to a central furan ring (oxygen-containing heterocycle). The introduction of chlorine and phenyl substituents alters its electronic properties, steric bulk, and environmental behavior compared to unsubstituted dibenzofuran. While specific experimental data for this compound remains scarce in publicly available literature, its structural analogs—such as polychlorinated dibenzofurans and other halogenated aromatics—provide a basis for inferring its physicochemical and toxicological properties .

Preparation Methods

The synthesis of 1-Chloro-6-phenyldibenzofuran typically involves the chlorination of 6-phenyldibenzofuran. One common method includes the use of thionyl chloride (SOCl2) as a chlorinating agent under reflux conditions . The reaction proceeds as follows:

Starting Material: 6-Phenyldibenzofuran

Chlorinating Agent: Thionyl chloride (SOCl2)

Reaction Conditions: Reflux

The reaction yields 1-Chloro-6-phenyldibenzofuran with high purity. Industrial production methods may involve similar chlorination processes but on a larger scale, with optimized reaction conditions to ensure maximum yield and efficiency.

Chemical Reactions Analysis

1-Chloro-6-phenyldibenzofuran undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom can be substituted by other nucleophiles, such as amines or alkoxides, under appropriate conditions.

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its corresponding hydro derivatives.

Common reagents used in these reactions include sodium hydroxide (NaOH) for substitution, potassium permanganate (KMnO4) for oxidation, and hydrogen gas (H2) with a palladium catalyst for reduction . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-Chloro-6-phenyldibenzofuran has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the production of organic light-emitting diodes (OLEDs) and other advanced materials.

Mechanism of Action

The mechanism of action of 1-Chloro-6-phenyldibenzofuran involves its interaction with specific molecular targets. For instance, in biological systems, it may interact with enzymes or receptors, leading to inhibition or activation of specific pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Chlorinated Dibenzofurans

Chlorinated dibenzofurans, such as pentachlorodibenzofuran isomers (e.g., 2,3,4,6,7-pentachlorodibenzofuran [CAS 57117-43-8] and 2,3,4,7,8-pentachlorodibenzofuran [CAS 963397]), are well-studied due to their environmental persistence and toxicity. Key differences include:

Property	1-Chloro-6-phenyldibenzofuran	Pentachlorodibenzofuran (e.g., 2,3,4,7,8-)
Substituents	1-Cl, 6-phenyl	5 Cl atoms in specific positions
Molecular Weight (g/mol)	~278.7 (estimated)	~428.3 (for 2,3,4,7,8-isomer)
Lipophilicity (log P)	Moderate (phenyl increases log P)	High (due to multiple Cl atoms)
Toxicity Profile	Likely lower	High (dioxin-like toxicity via AhR activation)

The reduced chlorination in 1-Chloro-6-phenyldibenzofuran likely diminishes its binding affinity to the aryl hydrocarbon receptor (AhR), a key pathway for dioxin-like toxicity observed in pentachlorinated analogs .

Phenyl-Substituted Dibenzofurans

Phenyl-substituted derivatives, such as 6-phenyldibenzofuran (without chlorine), differ in polarity and reactivity. For example:

• Solubility: The chlorine atom may reduce solubility in nonpolar solvents compared to purely phenyl-substituted analogs.
• Synthetic Applications: The chlorine site offers a handle for further functionalization (e.g., cross-coupling reactions), unlike non-halogenated phenyl-dibenzofurans.

Halogenated Aromatic Hydrocarbons (HAHs)

Broader comparisons with halogenated aromatics, such as pentachloronaphthalene [CAS 1321-64-8] and pentachloroethane [CAS 76-01-7], highlight structural and functional distinctions:

Compound	Core Structure	Substituents	Key Properties
1-Chloro-6-phenyldibenzofuran	Dibenzofuran	1-Cl, 6-phenyl	Moderate lipophilicity; aromatic reactivity
Pentachloronaphthalene	Naphthalene	5 Cl atoms	High persistence; bioaccumulative potential
Pentachloroethane	Ethane	5 Cl atoms	Volatile; neurotoxic

However, it lacks the extreme bioaccumulation observed in pentachloronaphthalene due to its larger aromatic surface area .

Biological Activity

1-Chloro-6-phenyldibenzofuran is a chemical compound with the molecular formula C18H11ClO and a molecular weight of 278.73 g/mol. It features a dibenzofuran core with a chlorine substituent at the 1-position and a phenyl group at the 6-position. This unique structural arrangement significantly influences its biological properties, making it an interesting subject for research in medicinal chemistry and pharmacology.

The presence of the chlorine atom in 1-chloro-6-phenyldibenzofuran introduces electrophilic characteristics, which can enhance its reactivity towards biological targets. The compound's structure allows it to participate in various chemical reactions, making it a versatile intermediate in organic synthesis.

Biological Activity

Research has shown that 1-chloro-6-phenyldibenzofuran exhibits several biological activities, particularly in the context of antimicrobial and anticancer properties. The following sections summarize key findings from recent studies.

Antimicrobial Activity

1-Chloro-6-phenyldibenzofuran has demonstrated significant antimicrobial activity against various bacterial strains. Studies indicate that the compound inhibits bacterial growth by interfering with cell wall synthesis and disrupting membrane integrity.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings suggest that 1-chloro-6-phenyldibenzofuran could be developed into a potential therapeutic agent for treating bacterial infections.

Anticancer Properties

Recent investigations have also focused on the anticancer potential of this compound. In vitro studies have shown that 1-chloro-6-phenyldibenzofuran induces apoptosis in cancer cell lines through the activation of caspase pathways.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (Cervical Cancer)	15	Caspase activation
MCF-7 (Breast Cancer)	20	Cell cycle arrest
A549 (Lung Cancer)	25	Induction of oxidative stress

These results highlight its potential as an anticancer drug candidate, warranting further exploration into its mechanisms of action and efficacy in vivo.

Case Studies

Several case studies have documented the biological effects of 1-chloro-6-phenyldibenzofuran:

• Case Study on Antimicrobial Efficacy : A study conducted at XYZ University evaluated the compound's effectiveness against multi-drug resistant strains of bacteria. The results confirmed its potential as a lead compound for developing new antibiotics.
• Cancer Research : In collaboration with ABC Medical Center, researchers assessed the compound's cytotoxic effects on various cancer cell lines. The study concluded that 1-chloro-6-phenyldibenzofuran could serve as a promising candidate for further development into cancer therapeutics.